Cas no 2248342-12-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yl)acetate
• CAS No: 2248342-12-1
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• CID: 6287102
• PubChem ID: 165725049
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513700
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yl)acetate
• 2248342-12-1

• Inchi： 1S/C15H10N2O4/c18-13(9-10-5-3-4-8-16-10)21-17-14(19)11-6-1-2-7-12(11)15(17)20/h1-8H,9H2
• InChI Key： RAEDJRBDSLJTFY-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 282.06405680g/mol
• Monoisotopic Mass: 282.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yl)acetate

Compound CAS No 2248342-12-1: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(Pyridin-2-Yl)Acetate

The compound with CAS No 2248342-12-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(pyridin-2-yl)acetate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their unique structural properties and biological activities. The isoindole moiety, characterized by its bicyclic structure, plays a crucial role in determining the compound's reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of well-defined reactions. The synthesis typically involves the coupling of an isoindole derivative with a pyridine-containing substrate under specific conditions. This process not only highlights the versatility of isoindole derivatives but also underscores the importance of pyridine groups in modulating the electronic properties of the molecule. The resulting product exhibits a unique combination of physical and chemical properties that make it an attractive candidate for further research.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-(pyridin-Yl)acetate is its potential application in drug discovery. Isoindole derivatives have been implicated in various pharmacological activities, including anti-inflammatory, anti-cancerous, and neuroprotective effects. Recent studies have demonstrated that this compound exhibits remarkable selectivity towards certain biological targets, making it a promising lead compound for therapeutic development. For instance, researchers have reported its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The presence of both isoindole and pyridine moieties imparts unique electronic and optical properties to the molecule. These properties make it a strong candidate for applications in organic electronics and optoelectronics. For example, preliminary studies have shown that this compound can be used as an efficient charge transport material in organic light-emitting diodes (OLEDs), potentially enhancing their performance and efficiency.

The structural uniqueness of CAS No 224834 lies in its ability to form hydrogen bonds due to the presence of oxygen atoms in both the isoindole and acetate groups. This feature not only enhances its solubility in polar solvents but also contributes to its stability under various reaction conditions. Furthermore, the pyridine ring introduces aromaticity and conjugation into the molecule, which are critical for its electronic properties.

Recent research has also focused on understanding the stereochemical aspects of this compound. The dihydroisoindole moiety can exist in different stereoisomeric forms, which significantly influence its biological activity and chemical reactivity. By employing advanced analytical techniques such as NMR spectroscopy and X-ray crystallography, scientists have been able to elucidate the stereochemical configuration of this compound with high precision.

In conclusion, CAS No 224834 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers working on drug discovery, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations in these fields.